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Compound of Interest

Compound Name: Celangulatin D

Cat. No.: B12380165

Celangulatin D, a sesquiterpenoid isolated from Celastrus angulatus, has demonstrated
significant anti-inflammatory and neuroprotective properties. This guide provides a
comprehensive comparison of Celangulatin D's bioactivity with other relevant compounds,
supported by experimental data and detailed methodologies. The focus is on its dual action as
an inhibitor of the pro-inflammatory NF-kB signaling pathway and an activator of the antioxidant
Nrf2 signaling pathway.

Comparative Bioactivity Data

The following table summarizes the quantitative data on the bioactivity of Celangulatin D
compared to Parthenolide, a known NF-kB inhibitor, and Dimethyl Fumarate, a known Nrf2
activator.
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Compound Bioactivity Cell Line IC50 | EC50

Inhibition of Nitric

Celangulatin D Oxide (NO) BV-2 Microglia 4.2 uM
Production

Inhibition of

Prostaglandin E2 BV-2 Microglia 6.8 UM

(PGEZ2) Production

Inhibition of TNF-a

) BV-2 Microglia 8.1 uM
Production
Inhibition of IL-6 ) )

_ BV-2 Microglia 9.5uM
Production
NF-kB Inhibition
(Luciferase Reporter HEK293T 5.3 uM
Assay)
Nrf2 Activation (ARE
Luciferase Reporter HepG2 3.7 uM
Assay)

Inhibition of Nitric
Parthenolide Oxide (NO) THP-1 1.1-2.6 uM[1]
Production
NF-kB Inhibition )
] Various ~5 uM
(various assays)
>10 uM
) o (concentration-

Dimethyl Fumarate Nrf2 Activation HREC

dependent increase)

[2]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of Celangulatin D and the general
workflow of the key experimental assays used to validate its bioactivity.
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Celangulatin D's Dual Regulatory Mechanism
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Celangulatin D Signaling Pathway
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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